Cas no 21505-20-4 (1,3-dioxaindane-5,6-diol)

• Product Name: 1,3-dioxaindane-5,6-diol
• CAS No: 21505-20-4
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 249805
• PubChem ID: 10964720
• Update Time: 2025-11-06

1,3-dioxaindane-5,6-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5,6-diol
• 5,6-DIHYDROXY-1,3-BENZODIOXOLE
• 1,3-dioxaindane-5,6-diol
• CS-0267902
• DTXSID50449980
• BB 0259697
• 2H-1,3-benzodioxole-5,6-diol
• AKOS006292066
• 1,2-dihydroxy-4,5-methylendioxybenzol
• 21505-20-4
• Benzo[d][1,3]dioxole-5,6-diol
• EN300-1599482
• FT-0677536
• 1, 3-benzodioxole-5, 6-diol
• SCHEMBL2268770

• MDL： MFCD06656537
• Inchi： 1S/C7H6O4/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2,8-9H,3H2
• InChI Key： RKNJUCIWLBSDLM-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)O)O

Computed Properties

• Exact Mass: 154.02700
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.581
• Boiling Point: 359.8°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.665
• PSA: 58.92000
• LogP: 0.82650

1,3-dioxaindane-5,6-diol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-dioxaindane-5,6-diol

Market Research and Analysis Report on 1,3-Dioxaindane-5,6-Diol (21505-20-4) in Chemical-Biomedical Fields

The compound 1,3-dioxaindane-5,6-diol (CAS No. 21505-20-4) has emerged as a significant molecule in the chemical-biomedical industry, particularly in drug discovery and development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the potential of 1,3-dioxaindane-5,6-diol as a versatile building block in organic synthesis. Its unique structural features make it an ideal candidate for the development of bioactive compounds targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

Market demand for 1,3-dioxaindane-5,6-diol has been driven by its application in preclinical research and early-stage drug development. Key players in the pharmaceutical and biotechnology sectors are increasingly incorporating this compound into their pipelines due to its demonstrated efficacy in modulating critical cellular pathways.

Global supply chains for 1,3-dioxaindane-5,6-diol are well-established, with several specialty chemical manufacturers offering high-purity grades to meet the stringent requirements of the biomedical industry. However, competition is intensifying as new entrants seek to capitalize on the growing demand for this compound.

From a regulatory perspective, 1,3-dioxaindane-5,6-diol is classified under specific chemical safety guidelines to ensure safe handling and use in research settings. Compliance with these regulations is crucial for maintaining the integrity of research activities and ensuring public safety.

In conclusion, 1,3-dioxaindane-5,6-diol (21505-20-4) represents a promising molecule with wide-ranging applications in the chemical-biomedical sector. As research continues to uncover its full potential, it is expected to play an increasingly important role in advancing therapeutic innovations and addressing unmet medical needs.